N-(3-chloro-4-methoxyphenyl)-N-[2-oxo-2-(1-pyrrolidinyl)ethyl]methanesulfonamide

• IUPAC Name: N-(3-chloro-4-methoxyphenyl)-N-(2-oxo-2-pyrrolidin-1-ylethyl)methanesulfonamide
• InChI: InChI=1S/C14H19ClN2O4S/c1-21-13-6-5-11(9-12(13)15)17(22(2,19)20)10-14(18)16-7-3-4-8-16/h5-6,9H,3-4,7-8,10H2,1-2H3
• InChI Key: BYXTVHSJZQJVQH-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)N(CC(=O)N2CCCC2)S(=O)(=O)C)Cl
• Molecular Formula: C14H19ClN2O4S
• DSSTOX Substance ID: DTXSID70977356
• Molecular Weight: 346.8 g/mol
• CAS RN: 6178-52-5

Description

N-(3-chloro-4-methoxyphenyl)-N-[2-oxo-2-(1-pyrrolidinyl)ethyl]methanesulfonamide, also known as CP-945,598, is a chemical compound that has been extensively studied for its potential therapeutic applications in various diseases.

Mechanism of Action

N-(3-chloro-4-methoxyphenyl)-N-[2-oxo-2-(1-pyrrolidinyl)ethyl]methanesulfonamide works by inhibiting the activity of an enzyme called fatty acid amide hydrolase (FAAH). FAAH is responsible for breaking down endocannabinoids, which are natural compounds in the body that have anti-inflammatory and analgesic effects. By inhibiting FAAH, N-(3-chloro-4-methoxyphenyl)-N-[2-oxo-2-(1-pyrrolidinyl)ethyl]methanesulfonamide increases the levels of endocannabinoids in the body, resulting in reduced inflammation and pain.
Biochemical and Physiological Effects:
N-(3-chloro-4-methoxyphenyl)-N-[2-oxo-2-(1-pyrrolidinyl)ethyl]methanesulfonamide has been shown to have anti-inflammatory and analgesic effects in animal models of inflammation and pain. It has also been investigated for its potential anticancer activity, particularly in breast cancer and prostate cancer. In addition, N-(3-chloro-4-methoxyphenyl)-N-[2-oxo-2-(1-pyrrolidinyl)ethyl]methanesulfonamide has been shown to have neuroprotective effects in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using N-(3-chloro-4-methoxyphenyl)-N-[2-oxo-2-(1-pyrrolidinyl)ethyl]methanesulfonamide in lab experiments is its specificity for FAAH, which allows for the selective inhibition of this enzyme without affecting other enzymes or receptors. However, one limitation is that N-(3-chloro-4-methoxyphenyl)-N-[2-oxo-2-(1-pyrrolidinyl)ethyl]methanesulfonamide has poor solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the study of N-(3-chloro-4-methoxyphenyl)-N-[2-oxo-2-(1-pyrrolidinyl)ethyl]methanesulfonamide. One area of research is the development of more potent and selective FAAH inhibitors that have better pharmacokinetic properties. Another area of research is the investigation of the potential therapeutic applications of N-(3-chloro-4-methoxyphenyl)-N-[2-oxo-2-(1-pyrrolidinyl)ethyl]methanesulfonamide in other diseases, such as neurodegenerative diseases and metabolic disorders. Additionally, the development of novel drug delivery systems for N-(3-chloro-4-methoxyphenyl)-N-[2-oxo-2-(1-pyrrolidinyl)ethyl]methanesulfonamide could improve its efficacy and reduce its toxicity.

Synthesis Methods

N-(3-chloro-4-methoxyphenyl)-N-[2-oxo-2-(1-pyrrolidinyl)ethyl]methanesulfonamide is synthesized through a multi-step process starting from 3-chloro-4-methoxyaniline. The synthesis involves the introduction of a pyrrolidine ring and a methanesulfonamide group to the aniline ring. The final product is obtained through purification and isolation steps.

Scientific Research Applications

N-(3-chloro-4-methoxyphenyl)-N-[2-oxo-2-(1-pyrrolidinyl)ethyl]methanesulfonamide has been studied for its potential therapeutic applications in various diseases, including inflammation, pain, and cancer. It has been shown to have anti-inflammatory and analgesic effects in animal models of inflammation and pain. In addition, N-(3-chloro-4-methoxyphenyl)-N-[2-oxo-2-(1-pyrrolidinyl)ethyl]methanesulfonamide has been investigated for its potential anticancer activity, particularly in breast cancer and prostate cancer.